2-Amino-2-methylpropane-1,3-diol;hydrochloride
Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
2-Amino-2-methylpropane-1,3-diol can be synthesized through the hydrogenation of its precursor compounds, such as acrylonitrile and methylamine, under a hydrogen atmosphere . The reaction typically involves heating the mixture to facilitate the hydrogenation process.
Industrial Production Methods
In industrial settings, the production of 2-Amino-2-methylpropane-1,3-diol often involves large-scale hydrogenation reactors where the precursor compounds are subjected to high pressure and temperature conditions to achieve efficient conversion .
Chemical Reactions Analysis
Types of Reactions
2-Amino-2-methylpropane-1,3-diol undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form simpler amines.
Substitution: It can undergo substitution reactions where the amino group is replaced by other functional groups.
Common Reagents and Conditions
Common reagents used in these reactions include hydrogen gas for reduction, oxidizing agents like potassium permanganate for oxidation, and various halides for substitution reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .
Scientific Research Applications
2-Amino-2-methylpropane-1,3-diol has a wide range of applications in scientific research:
Properties
CAS No. |
24801-54-5 |
|---|---|
Molecular Formula |
C4H12ClNO2 |
Molecular Weight |
141.60 g/mol |
IUPAC Name |
2-amino-2-methylpropane-1,3-diol;hydrochloride |
InChI |
InChI=1S/C4H11NO2.ClH/c1-4(5,2-6)3-7;/h6-7H,2-3,5H2,1H3;1H |
InChI Key |
GZTKYOABNIDNQU-UHFFFAOYSA-N |
Canonical SMILES |
CC(CO)(CO)N.Cl |
Origin of Product |
United States |
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![2-[(1S,2S,3R)-1-Amino-2,3-dihydroxy-2-methylbutyl]-1,3-thiazole-4-carboxylic acid](/img/structure/B14692185.png)
